8-{[(2-chlorophenyl)methyl]sulfanyl}-7-ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• IUPAC Name: 8-[(2-chlorophenyl)methylsulfanyl]-7-ethyl-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C16H17ClN4O2S/c1-4-21-12-13(19(2)16(23)20(3)14(12)22)18-15(21)24-9-10-7-5-6-8-11(10)17/h5-8H,4,9H2,1-3H3
• InChI Key: HTQPIESDJGXAJR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(N=C1SCC3=CC=CC=C3Cl)N(C(=O)N(C2=O)C)C
• Molecular Formula: C16H17ClN4O2S
• Molecular Weight: 364.9 g/mol
• CAS No.: 943064-98-0

Description

This compound is a derivative of purine, which is one of the two types of nitrogenous bases found in the nucleotides making up nucleic acids (DNA and RNA). The purine ring system is present in many organic compounds, including caffeine and the vitamins riboflavin and folic acid.

Molecular Structure Analysis

The compound has a complex structure with multiple functional groups. It contains a purine core, which is a bicyclic aromatic ring system composed of a pyrimidine ring fused to an imidazole ring. Attached to this core are several substituents: a 2-chlorophenylmethylsulfanyl group, an ethyl group, and two methyl groups.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence its properties include the nature and position of its substituents, its overall size and shape, and the presence of any chiral centers.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which the compound is used. For example, many drugs that contain a purine ring work by mimicking the natural purine bases in DNA or RNA, thereby interfering with processes like DNA replication or transcription.

Safety and Hazards

Without specific data, it’s hard to comment on the safety and hazards associated with this compound. As with any chemical, safe handling practices should be followed to minimize risk.

Future Directions

Future research could involve studying the synthesis and properties of this compound in more detail, as well as exploring potential applications. For example, it could be interesting to investigate whether this compound has any biological activity, given the presence of the purine ring.